Cas no 381725-65-1 (Butanoic acid, 2-methyl-, 4-piperidinyl ester (9CI))

Butanoic acid, 2-methyl-, 4-piperidinyl ester (9CI) structure
381725-65-1 structure
Product Name:Butanoic acid, 2-methyl-, 4-piperidinyl ester (9CI)
CAS No:381725-65-1
MF:C10H19NO2
MW:185.26336312294
CID:298449
PubChem ID:18987401
Update Time:2025-04-19

Butanoic acid, 2-methyl-, 4-piperidinyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid, 2-methyl-, 4-piperidinyl ester (9CI)
    • piperidin-4-yl 2-methylbutanoate
    • Butanoic acid,2-methyl-,4-piperidinyl ester(9ci)
    • DTXSID30597150
    • 381725-65-1
    • 4-Piperidinyl 2-methylbutanoate
    • Inchi: 1S/C10H19NO2/c1-3-8(2)10(12)13-9-4-6-11-7-5-9/h8-9,11H,3-7H2,1-2H3
    • InChI Key: HQWTYCSAVHDRAU-UHFFFAOYSA-N
    • SMILES: O(C(C(C)CC)=O)C1CCNCC1

Computed Properties

  • Exact Mass: 185.14167
  • Monoisotopic Mass: 185.141578849g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 164
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 38.3Ų

Experimental Properties

  • PSA: 38.33

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